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Cat. No.: B15552735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of the

heterobifunctional linker, Dbco-peg12-tco, in dual labeling experiments. This linker enables

two independent and mutually orthogonal bioorthogonal reactions: the strain-promoted alkyne-

azide cycloaddition (SPAAC) and the inverse-electron-demand Diels-Alder (iEDDA) reaction.

This allows for the precise and sequential or simultaneous labeling of two different molecular

targets.[1][2][3][4]

The DBCO (dibenzocyclooctyne) group reacts specifically with azide-functionalized molecules,

while the TCO (trans-cyclooctene) group reacts with tetrazine-functionalized molecules.[2][5][6]

The polyethylene glycol (PEG)12 spacer enhances the solubility and flexibility of the linker,

minimizing steric hindrance during conjugation.[1][3][7]

Core Principles of Dual Labeling
The dual labeling strategy using Dbco-peg12-tco relies on the orthogonality of the two click

chemistry reactions. The DBCO-azide reaction and the TCO-tetrazine reaction proceed with

high efficiency and specificity under biocompatible conditions without interfering with each other

or with native biological functional groups.[8][9] This allows for the controlled assembly of

complex biomolecular conjugates.

Below is a diagram illustrating the orthogonal reactivity of the Dbco-peg12-tco linker.
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Caption: Orthogonal reactivity of the Dbco-peg12-tco linker.

Data Presentation: Reaction Parameters
The efficiency of the dual labeling process is dependent on several factors, including reaction

kinetics, reagent concentrations, and incubation conditions. The following tables summarize

key quantitative data for both the SPAAC and iEDDA reactions.

Table 1: Reaction Kinetics and Conditions
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Parameter DBCO-Azide (SPAAC) TCO-Tetrazine (iEDDA)

Second-Order Rate Constant ~0.1 - 1 M⁻¹s⁻¹[8] > 800 M⁻¹s⁻¹[6][7]

Recommended pH Range 6.0 - 9.0[10] 6.0 - 9.0[10][11]

Recommended Temperature 4°C to 37°C[12]
Room Temperature (can be

4°C to 40°C)[10]

Catalyst Requirement None (Copper-free)[13][14] None[10][11]

Table 2: Recommended Reagent Concentrations and Incubation Times

Parameter DBCO-Azide (SPAAC) TCO-Tetrazine (iEDDA)

Molar Excess of Labeling

Reagent

1.5 - 3 fold (or 2-4x for

oligonucleotides)[12][15]
1.05 - 1.5 fold[10]

Typical Incubation Time
< 12 hours (often overnight at

4°C)[12][15]

30 - 60 minutes at room

temperature[10]

Experimental Protocols
This section provides a generalized, step-by-step protocol for a dual labeling experiment

involving the conjugation of two different molecules (Molecule A and Molecule B) to a central

scaffold containing primary amines (e.g., a protein or antibody) using the Dbco-peg12-tco
linker.

Materials and Reagents
Dbco-peg12-tco linker

Azide-functionalized Molecule A

Tetrazine-functionalized Molecule B

Target molecule with primary amines (e.g., antibody)

Amine-reactive crosslinker (e.g., NHS-ester) for attaching the Dbco-peg12-tco linker
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Reaction Buffers: Amine-free buffer (e.g., PBS, pH 7.2-8.0) for NHS ester reactions; PBS for

click chemistry reactions.

Quenching Reagent (e.g., Tris or glycine) for NHS ester reactions

Anhydrous DMSO or DMF

Desalting columns or dialysis equipment for purification

Experimental Workflow Diagram
The following diagram outlines the general workflow for the dual labeling procedure.
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1. Prepare Target Molecule

2. Conjugate with Dbco-peg12-tco-NHS ester

3. Purify Dbco-peg12-tco labeled molecule

4. First Labeling Reaction (e.g., SPAAC with Azide-Molecule A)

5. Purify singly labeled conjugate

6. Second Labeling Reaction (iEDDA with Tetrazine-Molecule B)

7. Purify dually labeled conjugate

8. Characterize final product
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Caption: General workflow for dual labeling using Dbco-peg12-tco.

Step-by-Step Protocol
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Step 1: Preparation of the Target Molecule

Ensure the target molecule (e.g., antibody) is in an amine-free buffer such as PBS at a

concentration of 1-10 mg/mL.[14]

If the buffer contains primary amines (e.g., Tris or glycine), perform a buffer exchange using

a desalting column or dialysis.

Step 2: Conjugation of Dbco-peg12-tco to the Target Molecule

Prepare a fresh stock solution of Dbco-peg12-tco-NHS ester in anhydrous DMSO or DMF.

Add a 10- to 20-fold molar excess of the Dbco-peg12-tco-NHS ester solution to the target

molecule solution. The final concentration of the organic solvent should not exceed 10-20%.

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.

Quench the reaction by adding a quenching reagent (e.g., 1 M Tris-HCl, pH 8.0) to a final

concentration of 50-100 mM and incubate for 15-30 minutes at room temperature.

Step 3: Purification of the Dbco-peg12-tco Labeled Molecule

Remove the excess, unreacted Dbco-peg12-tco-NHS ester and quenching reagent using a

desalting column, dialysis, or size-exclusion chromatography.

Step 4: First Labeling Reaction (e.g., SPAAC with Azide-Molecule A)

To the purified Dbco-peg12-tco labeled molecule, add a 1.5 to 3-fold molar excess of the

azide-functionalized Molecule A.[12]

Incubate the reaction overnight at 4°C or for a few hours at room temperature. Reaction

times can be optimized depending on the specific reactants.[15]

Step 5: Purification of the Singly Labeled Conjugate

Purify the singly labeled conjugate from the excess azide-Molecule A using an appropriate

method such as size-exclusion chromatography, ion-exchange chromatography, or dialysis,

depending on the properties of the molecules involved.
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Step 6: Second Labeling Reaction (iEDDA with Tetrazine-Molecule B)

To the purified, singly labeled conjugate, add a 1.05 to 1.5-fold molar excess of the tetrazine-

functionalized Molecule B.[10]

Incubate the reaction for 30-60 minutes at room temperature.[10] The reaction is typically

very fast.

Step 7: Purification of the Dually Labeled Conjugate

Purify the final dually labeled conjugate from the excess tetrazine-Molecule B using a

suitable purification method as described in Step 5.

Step 8: Characterization of the Final Product

Characterize the final dually labeled conjugate using appropriate analytical techniques such

as SDS-PAGE, mass spectrometry, and UV-Vis spectroscopy to confirm successful

conjugation and purity. The progress of the TCO-tetrazine reaction can be monitored by the

disappearance of the tetrazine's characteristic absorbance around 520-540 nm.[11] The

DBCO reaction can be followed by the disappearance of the DBCO absorbance at around

310 nm.[13]

Conclusion
The Dbco-peg12-tco linker is a powerful tool for the construction of complex, dually labeled

biomolecules. Its two orthogonal click chemistry handles allow for a high degree of control and

specificity in bioconjugation. The protocols and data provided in these application notes serve

as a guide for researchers to design and execute successful dual labeling experiments for a

wide range of applications in research, diagnostics, and therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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